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Compound of Interest

Compound Name: 6-Chloro-3-methyluracil

Cat. No.: B041288 Get Quote

An In-Depth Technical Guide on 6-Chloro-3-methyluracil For Researchers, Scientists, and

Drug Development Professionals

This document provides core physicochemical data for 6-Chloro-3-methyluracil, a pyrimidine

derivative utilized in various research applications.[1] The information is presented to support

laboratory and development activities.

Physicochemical Data
The fundamental molecular properties of 6-Chloro-3-methyluracil have been determined and

are summarized below. This data is essential for stoichiometric calculations, analytical method

development, and chemical synthesis protocols.

Property Value

Molecular Formula C5H5ClN2O2[1][2][3]

Molecular Weight 160.56 g/mol [1][3][4]

CAS Number 4318-56-3[2][4]

Synonyms
6-Chloro-3-methylpyrimidine-2,4(1H,3H)-dione,

3-Methyl-6-chlorouracil[1][2]

Molecular Properties Relationship
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The following diagram illustrates the direct relationship between the compound and its primary

molecular identifiers.

6-Chloro-3-methyluracil

Formula: C₅H₅ClN₂O₂ MW: 160.56 g/mol

Click to download full resolution via product page

Caption: Core properties of 6-Chloro-3-methyluracil.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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